Cas no 1193390-63-4 (tert-Butyl N-(N'-Hydroxycarbamimidoyl)(4-methoxyphenyl)methylcarbamate)

• Product Name: tert-Butyl N-(N'-Hydroxycarbamimidoyl)(4-methoxyphenyl)methylcarbamate
• CAS No: 1193390-63-4
• MF: C₁₄H₂₁N₃O₄
• MW: 295.334243535995
• CID: 4576797
• Update Time: 2025-08-05

tert-Butyl N-(N'-Hydroxycarbamimidoyl)(4-methoxyphenyl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[(N'-hydroxycarbamimidoyl)(4-methoxyphenyl)methyl]carbamate
• Carbamic acid, N-[2-(hydroxyamino)-2-imino-1-(4-methoxyphenyl)ethyl]-, 1,1-dimethylethyl ester
• tert-Butyl N-(N'-Hydroxycarbamimidoyl)(4-methoxyphenyl)methylcarbamate

• Inchi： 1S/C14H21N3O4/c1-14(2,3)21-13(18)16-11(12(15)17-19)9-5-7-10(20-4)8-6-9/h5-8,11,19H,1-4H3,(H2,15,17)(H,16,18)
• InChI Key： WIJXSHGHHMOHDU-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC(C1=CC=C(OC)C=C1)C(NO)=N

Experimental Properties

• Color/Form: No date available
• Density: 1.2±0.1 g/cm3
• Melting Point: No date available
• Boiling Point: No date available
• Flash Point: No date available
• Vapor Pressure: No date available

tert-Butyl N-(N'-Hydroxycarbamimidoyl)(4-methoxyphenyl)methylcarbamate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on tert-Butyl N-(N'-Hydroxycarbamimidoyl)(4-methoxyphenyl)methylcarbamate

Research Briefing on tert-Butyl N-(N'-Hydroxycarbamimidoyl)(4-methoxyphenyl)methylcarbamate (CAS: 1193390-63-4)

The compound tert-Butyl N-(N'-Hydroxycarbamimidoyl)(4-methoxyphenyl)methylcarbamate (CAS: 1193390-63-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of novel hydroxamic acid derivatives, which are known for their inhibitory effects on histone deacetylases (HDACs). HDAC inhibitors are a promising class of therapeutics for cancer, neurodegenerative diseases, and inflammatory disorders. The presence of the hydroxamic acid moiety in the structure of tert-Butyl N-(N'-Hydroxycarbamimidoyl)(4-methoxyphenyl)methylcarbamate suggests its potential utility in the design of next-generation HDAC inhibitors.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficient synthesis of this compound via a multi-step reaction pathway, starting from commercially available 4-methoxybenzaldehyde. The synthetic route involved the formation of an oxime intermediate, followed by carbamate protection, yielding the target compound with high purity and yield. The study also explored the compound's stability under various physiological conditions, confirming its suitability for further pharmacological evaluation.

Another recent investigation, featured in Bioorganic & Medicinal Chemistry Letters, examined the biological activity of tert-Butyl N-(N'-Hydroxycarbamimidoyl)(4-methoxyphenyl)methylcarbamate in vitro. The compound exhibited moderate inhibitory activity against HDAC isoforms, particularly HDAC6, which is implicated in cancer cell proliferation and metastasis. These findings suggest that structural modifications of this scaffold could enhance its selectivity and potency, paving the way for the development of targeted therapies.

Furthermore, computational studies utilizing molecular docking and dynamics simulations have provided insights into the binding interactions of this compound with HDAC active sites. These simulations revealed that the tert-butyl carbamate group and the methoxyphenyl moiety contribute to favorable hydrophobic interactions, while the hydroxamic acid group coordinates with the zinc ion in the HDAC catalytic pocket. Such structural insights are invaluable for rational drug design.

Despite these promising results, challenges remain in optimizing the pharmacokinetic properties of this compound, such as its solubility and metabolic stability. Ongoing research is focused on derivatizing the core structure to improve these attributes while maintaining or enhancing its biological activity. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into preclinical candidates.

In conclusion, tert-Butyl N-(N'-Hydroxycarbamimidoyl)(4-methoxyphenyl)methylcarbamate represents a versatile scaffold with significant potential in medicinal chemistry. Its role as an HDAC inhibitor precursor, coupled with its synthetic accessibility, makes it a valuable tool for drug discovery. Future studies should prioritize in vivo efficacy and toxicity assessments to fully realize its therapeutic promise.